Cas no 2680677-57-8 (benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(2-methoxyethyl)carbamate)

• Product Name: benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(2-methoxyethyl)carbamate
• CAS No: 2680677-57-8
• MF: C₁₄H₁₄Cl₂N₄O₃
• MW: 357.191960811615
• CID: 5859904
• PubChem ID: 165922596
• Update Time: 2025-10-30

benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(2-methoxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680677-57-8
• benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(2-methoxyethyl)carbamate
• EN300-28299333

• Inchi： 1S/C14H14Cl2N4O3/c1-22-8-7-20(13-18-11(15)17-12(16)19-13)14(21)23-9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
• InChI Key： QIOMYKWSDCDKRC-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)N(C(=O)OCC1C=CC=CC=1)CCOC)Cl

Computed Properties

• Exact Mass: 356.0442957g/mol
• Monoisotopic Mass: 356.0442957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 77.4Ų

Additional information on benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(2-methoxyethyl)carbamate

Benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(2-methoxyethyl)carbamate (CAS No. 2680677-57-8): A Comprehensive Overview

Benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(2-methoxyethyl)carbamate (CAS No. 2680677-57-8) is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its chemical name, is a derivative of benzyl carbamate and features a unique triazine core with dichloro and methoxyethyl substituents. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various applications.

The structure of benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(2-methoxyethyl)carbamate is characterized by a benzyl group attached to a carbamate moiety, which is further functionalized with a triazine ring substituted by two chlorine atoms and a methoxyethyl group. This intricate molecular architecture provides a foundation for its diverse reactivity and potential biological activities. Recent studies have highlighted the compound's ability to interact with specific biological targets, making it an intriguing subject for further investigation.

In the realm of medicinal chemistry, benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(2-methoxyethyl)carbamate has been explored for its potential as a lead compound in drug discovery. The triazine core is known for its ability to form hydrogen bonds and π-stacking interactions with biomolecules, which can be crucial for modulating protein function. Additionally, the dichloro substituents on the triazine ring can enhance the compound's lipophilicity and stability, properties that are often desirable in drug candidates.

One of the key areas of research involving benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(2-methoxyethyl)carbamate is its potential as an inhibitor of specific enzymes or receptors. For instance, studies have shown that compounds with similar structures can effectively inhibit enzymes involved in metabolic pathways or signal transduction processes. This inhibition can have therapeutic implications in diseases such as cancer, where aberrant enzyme activity is a common hallmark.

The methoxyethyl group in benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(2-methoxyethyl)carbamate also plays a significant role in modulating its biological activity. The presence of this group can influence the compound's solubility and bioavailability, which are critical factors in drug development. Research has demonstrated that compounds with methoxyethyl substituents often exhibit improved pharmacokinetic profiles compared to their unsubstituted counterparts.

In addition to its potential as a therapeutic agent, benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(2-methoxyethyl)carbamate has been studied for its use in chemical synthesis and material science. The unique reactivity of the triazine core makes it a valuable building block for constructing more complex molecules. For example, it can be used as an intermediate in the synthesis of polymers or other functional materials with tailored properties.

The synthesis of benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(2-methoxyethyl)carbamate typically involves several steps that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions between appropriate starting materials. Advances in synthetic methods have led to more efficient and scalable processes for producing this compound on both laboratory and industrial scales.

In conclusion, benzyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(2-methoxyethyl)carbamate (CAS No. 2680677-57-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and beyond. Its unique molecular structure and functional groups offer opportunities for developing new therapeutic agents and advanced materials. Ongoing research continues to uncover new insights into its properties and applications, solidifying its importance in the scientific community.